Cas no 2090949-92-9 (3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
• CAS No: 2090949-92-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5042185
• Update Time: 2023-08-24

3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
• 5-(oxan-4-yloxy)-1H-pyrazole-4-carboxylic acid
• 3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H12N2O4/c12-9(13)7-5-10-11-8(7)15-6-1-3-14-4-2-6/h5-6H,1-4H2,(H,10,11)(H,12,13)
• InChI Key： JEMJEOBJNYGDLI-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1=C(C(=O)O)C=NN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 0.5
• Topological Polar Surface Area: 84.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 479.7±45.0 °C at 760 mmHg
• Flash Point: 243.9±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)